Cas no 1174046-29-7 (METHYL 4-(CHLOROMETHYL)-2-METHYLBENZOATE)

• Product Name: METHYL 4-(CHLOROMETHYL)-2-METHYLBENZOATE
• CAS No: 1174046-29-7
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 4575075
• PubChem ID: 22616040
• Update Time: 2025-05-20

METHYL 4-(CHLOROMETHYL)-2-METHYLBENZOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 4-(CHLOROMETHYL)-2-METHYLBENZOATE

• Inchi： 1S/C10H11ClO2/c1-7-5-8(6-11)3-4-9(7)10(12)13-2/h3-5H,6H2,1-2H3
• InChI Key： GYNLGFRPRGXSQD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CCl)C=C1C

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on METHYL 4-(CHLOROMETHYL)-2-METHYLBENZOATE

Professional Introduction to Methyl 4-(Chloromethyl)-2-methylbenzoate (CAS No. 1174046-29-7)

Methyl 4-(Chloromethyl)-2-methylbenzoate, identified by its CAS number 1174046-29-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a benzoate backbone with substituents that include a chloromethyl group and a methyl group at the second position, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and potential candidate for various applications in medicinal chemistry.

The structural configuration of Methyl 4-(Chloromethyl)-2-methylbenzoate imparts distinct reactivity, particularly due to the presence of the chloromethyl moiety. This functional group is known for its ability to participate in nucleophilic addition reactions, making the compound a versatile building block for the synthesis of more complex molecules. In recent years, there has been growing interest in leveraging such reactive intermediates to develop novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

In the realm of pharmaceutical research, Methyl 4-(Chloromethyl)-2-methylbenzoate has been explored as a precursor in the synthesis of bioactive molecules. The benzoate core is a common scaffold in many pharmacologically active compounds, offering favorable interactions with biological targets. The introduction of the chloromethyl group at the fourth position enhances the compound's utility by allowing for further functionalization through reactions such as alkylation or cross-coupling processes. These transformations can lead to the development of new analogs with tailored biological activities.

Recent studies have highlighted the potential of Methyl 4-(Chloromethyl)-2-methylbenzoate in the development of inhibitors for enzymes involved in inflammatory pathways. For instance, modifications of this compound have been investigated as part of efforts to discover novel non-steroidal anti-inflammatory drugs (NSAIDs). The benzoate moiety is known to interact with cyclooxygenase (COX) enzymes, which are key targets for NSAIDs. By incorporating the chloromethyl group, researchers aim to enhance binding affinity and selectivity, potentially leading to more effective and safer therapeutic agents.

The synthetic pathways involving Methyl 4-(Chloromethyl)-2-methylbenzoate have also been optimized for scalability and efficiency. Advances in catalytic methods, such as transition metal-catalyzed reactions, have enabled more streamlined production processes. These improvements are crucial for ensuring that sufficient quantities of the compound can be obtained for both research and industrial applications. Additionally, green chemistry principles have been increasingly applied to these synthetic routes, minimizing waste and reducing environmental impact.

Beyond its pharmaceutical applications, Methyl 4-(Chloromethyl)-2-methylbenzoate has shown promise in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced durability and functionality. In agrochemistry, derivatives of this compound have been explored as potential growth regulators or pest repellents, offering an alternative to traditional agrochemicals that may have adverse environmental effects.

The ongoing investigation into Methyl 4-(Chloromethyl)-2-methylbenzoate underscores its significance as a multifunctional compound with broad applicability. As research continues to uncover new synthetic methodologies and biological activities, the potential uses for this molecule are likely to expand further. Collaborative efforts between academia and industry are essential to fully harness its potential and translate laboratory findings into practical applications that benefit society.

In conclusion, Methyl 4-(Chloromethyl)-2-methylbenzoate (CAS No. 1174046-29-7) represents a fascinating subject of study with implications spanning multiple scientific disciplines. Its unique chemical properties and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in medicine, materials science, and agriculture. As our understanding of this compound grows, so too will its role in advancing scientific discovery and technological progress.